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Compound of Interest

Compound Name: Ethyl trans-4-oxo-2-butenoate

Cat. No.: B042197 Get Quote

Essential Safety and Handling Guide for Ethyl trans-
4-oxo-2-butenoate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ethyl trans-4-oxo-2-butenoate (CAS 2960-66-9). It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Safety and Hazard Information
Ethyl trans-4-oxo-2-butenoate is classified as a hazardous chemical. It is toxic if swallowed,

causes burns, and may provoke an allergic skin reaction.[1] The compound can be irritating to

the eyes, skin, and respiratory system.

Quantitative Safety Data:
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Property Value Source

Melting Point -20 °C

Boiling Point 131 °C

Density 1.09 g/cm³

Solubility in Water 2.6 g/L at 25°C [2]

UN Number 2922 / 2927 [1]

Hazard Class 8 (Corrosive) / 6.1 (Toxic) [1]

Packing Group III [1]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Ethyl trans-4-oxo-2-butenoate:

PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields (conforming to EN166)

or chemical safety goggles.[3]

[4] A face shield may be

required for splash hazards.

Protects against splashes and

vapors that can cause severe

eye irritation or burns.[1]

Hand Protection
Wear appropriate protective

gloves.

Prevents skin contact, which

can cause burns and allergic

reactions.[1][3]

Body Protection
Wear suitable protective

clothing, such as a lab coat.

Protects against skin exposure

from spills or splashes.[3]

Respiratory Protection

Use only under a chemical

fume hood.[1] If a fume hood is

not available, a NIOSH (US) or

CEN (EU) approved respirator

may be necessary.

Prevents inhalation of vapors,

which are irritating to the

respiratory system.
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Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for safety.

1. Pre-Handling Preparations:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary materials and equipment within the fume hood before commencing

work.

Don all required personal protective equipment as specified above.

2. Handling the Chemical:

Conduct all handling of Ethyl trans-4-oxo-2-butenoate within a certified chemical fume

hood to minimize inhalation exposure.[1]

Avoid direct contact with eyes, skin, and clothing.[1][3]

Do not breathe in mist, vapors, or spray.[1]

Keep the container tightly closed when not in use.

Keep away from open flames, hot surfaces, and other sources of ignition.[1]

3. Post-Handling Procedures:

Wash hands thoroughly after handling the chemical.

Contaminated work clothing should not be allowed out of the workplace and should be

washed before reuse.[5]

Store Ethyl trans-4-oxo-2-butenoate in a tightly closed container in a dry, cool, and well-

ventilated area.[1] It is recommended to keep it refrigerated.[1]
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Emergency and Disposal Plan
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap

and water. Seek medical attention if irritation or a rash occurs.[4][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical help.[5]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and call a physician or poison

control center immediately.[1][5]

Spill Containment and Cleanup:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Remove all sources of ignition.[1]

Wear full personal protective equipment.

Contain the spillage and absorb it with an inert material (e.g., sand, diatomite).[6]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1]

Disposal Plan:

Dispose of the chemical and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[3]

Do not allow the product to enter drains or waterways.

Contaminated packaging should be treated as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL1849122&productDescription=ETHL+TRANS-4-OXO-2-BU1+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.aurochemicals.com/wp-content/uploads/2021/07/ETHYL-TRANS-2-BUTENOATE-ETHYL-CROTONATE-Natural-SDS.pdf
https://www.chemicalbook.com/msds/ethyl-trans-4-oxo-2-butenoate.htm
https://www.chemicalbook.com/msds/ethyl-trans-4-oxo-2-butenoate.htm
https://www.fishersci.com/store/msds?partNumber=AAL1849122&productDescription=ETHL+TRANS-4-OXO-2-BU1+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1849122&productDescription=ETHL+TRANS-4-OXO-2-BU1+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-trans-4-oxo-2-butenoate.htm
https://www.fishersci.com/store/msds?partNumber=AAL1849122&productDescription=ETHL+TRANS-4-OXO-2-BU1+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/WRK-130N_NAEnglish.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1849122&productDescription=ETHL+TRANS-4-OXO-2-BU1+96+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.markherb.com/web/content/1444?access_token=aec1b415-dc58-4b3a-84e7-e09ee682be4b&unique=922234d6c541a51f6138f7da3d13e5a557fd429d&download=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Ethyl trans-4-oxo-2-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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